4-(Heptafluoroisopropyl)benzoic acid
Overview
Description
4-(Heptafluoroisopropyl)benzoic acid is an organic compound with the molecular formula C10H5F7O2 . It has a molecular weight of 290.134 Da . This compound contains a total of 24 bonds, including 19 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), and 1 hydroxyl group .
Molecular Structure Analysis
The molecular structure of this compound consists of a carboxylic acid group attached to a benzene ring, which is further attached to a heptafluoroisopropyl group . The molecule consists of 10 carbon atoms, 5 hydrogen atoms, 7 fluorine atoms, and 2 oxygen atoms .Physical and Chemical Properties Analysis
This compound has a density of 1.5±0.1 g/cm3, a boiling point of 227.6±40.0 °C at 760 mmHg, and a flash point of 91.5±27.3 °C . It has a molar refractivity of 48.0±0.3 cm3, and a molar volume of 190.4±3.0 cm3 .Scientific Research Applications
Liquid Crystal Research
4-Alkoxy benzoic acids, including compounds like 4-(Heptafluoroisopropyl)benzoic acid, are important in the study of thermotropic liquid crystals. These compounds are often used as starting materials for novel mesogens. Research has focused on understanding the orientational order parameters in the liquid crystalline phase of these compounds. For instance, a study on 4-Hexyloxybenzoic acid, a related compound, has provided insights into the order and dynamics of similar mesogens in their nematic phases (Lobo et al., 2012).
Molecular Orientation and Stability
The molecular orientation of benzoic acid derivatives, including this compound, significantly affects the stability of hydrogen-bonded dimers, which is crucial in liquid-crystalline phases. Infrared studies of such acids have shed light on the transition points and the stability of hydrogen bonds depending on molecular orientation (Kato et al., 1993).
Catalysis Research
Compounds like 4,4′-(hexafluoroisopropylidene)bis(benzoic acid), related to this compound, have been explored as catalysts. For example, an indium layered MOF (Metal-Organic Framework) using a similar compound demonstrated efficient heterogeneous catalysis for acetalization of aldehydes, indicating potential applications in chemical synthesis (Gándara et al., 2008).
Optoelectronic Applications
The synthesis and study of aromatic oxadiazole polymers using compounds like 4,4′-(hexafluoroisopropylidene)bis(benzoic acid) highlight the potential of these materials in optoelectronic applications, particularly in electroluminescent devices. This research suggests that derivatives of this compound may have similar applications (Li et al., 1995).
Safety and Hazards
Properties
IUPAC Name |
4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F7O2/c11-8(9(12,13)14,10(15,16)17)6-3-1-5(2-4-6)7(18)19/h1-4H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIVQJMYIRBMXQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)C(C(F)(F)F)(C(F)(F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F7O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80476365 |
Source
|
| Record name | 4-(Heptafluoroisopropyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80476365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2396-21-6 |
Source
|
| Record name | 4-(Heptafluoroisopropyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80476365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(heptafluoropropan-2-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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